Cas no 2171741-64-1 (3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid)
3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
- 3-cyclopropyl-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid
- 2171741-64-1
- EN300-1485505
-
- Inchi: 1S/C26H28N2O7/c1-2-34-25(32)23(24(31)27-21(13-22(29)30)15-11-12-15)28-26(33)35-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21,23H,2,11-14H2,1H3,(H,27,31)(H,28,33)(H,29,30)
- InChI Key: SOODMWPLLFQARA-UHFFFAOYSA-N
- SMILES: OC(CC(C1CC1)NC(C(C(=O)OCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 480.18965124g/mol
- Monoisotopic Mass: 480.18965124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 777
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 131Ų
3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485505-1.0g |
3-cyclopropyl-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid |
2171741-64-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1485505-50mg |
3-cyclopropyl-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid |
2171741-64-1 | 50mg |
$1188.0 | 2023-09-28 | ||
| Enamine | EN300-1485505-100mg |
3-cyclopropyl-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid |
2171741-64-1 | 100mg |
$1244.0 | 2023-09-28 | ||
| Enamine | EN300-1485505-250mg |
3-cyclopropyl-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid |
2171741-64-1 | 250mg |
$1300.0 | 2023-09-28 | ||
| Enamine | EN300-1485505-500mg |
3-cyclopropyl-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid |
2171741-64-1 | 500mg |
$1357.0 | 2023-09-28 | ||
| Enamine | EN300-1485505-1000mg |
3-cyclopropyl-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid |
2171741-64-1 | 1000mg |
$1414.0 | 2023-09-28 | ||
| Enamine | EN300-1485505-2500mg |
3-cyclopropyl-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid |
2171741-64-1 | 2500mg |
$2771.0 | 2023-09-28 | ||
| Enamine | EN300-1485505-5000mg |
3-cyclopropyl-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid |
2171741-64-1 | 5000mg |
$4102.0 | 2023-09-28 | ||
| Enamine | EN300-1485505-10000mg |
3-cyclopropyl-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid |
2171741-64-1 | 10000mg |
$6082.0 | 2023-09-28 |
3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
Introduction to 3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS No. 2171741-64-1)
3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid, identified by its CAS number 2171741-64-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound exhibits a complex molecular structure, featuring multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a cyclopropyl moiety, combined with ester and amide functionalities, makes it an intriguing candidate for further investigation in drug discovery and therapeutic development.
The molecular framework of this compound is characterized by a 3-cyclopropyl substituent, which introduces steric hindrance and influences its interactions with biological targets. Additionally, the ethyl carboxy group and the (9H-fluoren-9-yl)methoxycarbonyl amino group contribute to its hydrophobicity and charge distribution, respectively. These features are critical in determining its solubility, stability, and binding affinity to biological receptors. The compound’s design reflects a rational approach to modulating specific pharmacophores, which is essential for developing novel therapeutic agents with enhanced efficacy and reduced side effects.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structure of 3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid suggests potential applications in inhibiting enzymes or receptors involved in inflammatory responses, metabolic disorders, and cancer progression. For instance, the fluorenylmethoxycarbonyl (Fmoc) protecting group is commonly used in peptide synthesis but can also serve as a pharmacophore in drug design. Its incorporation into this compound may enhance its bioavailability and metabolic stability.
One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. The presence of multiple reactive sites allows chemists to modify specific functional groups while retaining the core structure’s biological activity. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns, where libraries of structurally diverse compounds are tested for their ability to modulate biological pathways. The cyclopropyl group, in particular, has been shown to improve binding affinity in certain protein targets due to its rigid three-membered ring structure.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify key interactions between 3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid and potential drug targets such as kinases, proteases, or ion channels. These studies have revealed that the compound’s unique structural features may make it an effective inhibitor of aberrant signaling pathways associated with diseases like cancer and neurodegeneration.
The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves the introduction of various functional groups while maintaining regioselectivity and stereochemical integrity. Techniques such as solid-phase peptide synthesis (SPPS), catalytic asymmetric hydrogenation, and protecting group strategies are employed to construct the complex molecular architecture efficiently. The use of advanced synthetic methodologies ensures that the final product meets high purity standards required for preclinical studies.
In preclinical research, 3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid has been evaluated for its pharmacological properties using both in vitro and in vivo models. Initial studies have demonstrated promising results in terms of inhibiting key enzymes involved in disease pathways. For example, its ability to block the activity of certain kinases has been observed in cell-based assays, suggesting potential therapeutic applications in oncology. Additionally, its interaction with membrane-bound receptors has been explored, indicating possible roles in modulating neurological disorders.
The compound’s pharmacokinetic profile is another critical factor that influences its clinical development potential. Studies have assessed its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) properties using relevant animal models. The presence of the fluorenylmethoxycarbonyl group may impact its metabolic clearance rate, which is an important consideration for drug design. However, preliminary data suggest that the compound exhibits favorable pharmacokinetic characteristics suitable for further clinical investigation.
The future direction of research on 3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid lies in optimizing its chemical structure for improved efficacy and safety profiles. Strategies such as structure-based drug design (SBDD), fragment-based drug discovery (FBDD), and combinatorial chemistry may be employed to generate novel analogs with enhanced properties. Collaborative efforts between synthetic chemists, biochemists, and biologists are essential to translate laboratory findings into clinical candidates ready for human trials.
The broader implications of this research extend beyond individual therapeutic applications. The development of novel chemical entities like 3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid contributes to the advancement of pharmaceutical science by providing new tools for understanding disease mechanisms at a molecular level. As our understanding of biology continues to evolve, so does our ability to design molecules that precisely target disease-causing pathways without harming healthy cells.
In conclusion,3-cyclopropyl-3 - 2-(ethyl carboxy)- 2 - ({( 9 H - fluorenylmethox y carb on y l ) amino } acet amidop ropano ic ac id, CAS No. 2171741 - 64 - 1 , represents a significant advancement in medicinal chemistry with potential therapeutic applications across multiple disease areas including cancer , neurodegenerative disorders , and inflammatory diseases . Its complex molecular architecture , coupled with promising preclinical data , positions it as a valuable scaffold for further drug development efforts . As research continues , this compound may pave the way for innovative treatments that address unmet medical needs.
2171741-64-1 (3-cyclopropyl-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)